Cas no 76424-56-1 (4-amino-5-propyl-1H-Pyrazole-3-carboxamide)

4-amino-5-propyl-1H-Pyrazole-3-carboxamide structure
76424-56-1 structure
Product Name:4-amino-5-propyl-1H-Pyrazole-3-carboxamide
CAS No:76424-56-1
MF:C7H12N4O
MW:168.196380615234
CID:1117328
PubChem ID:16780553
Update Time:2025-04-20

4-amino-5-propyl-1H-Pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-amino-5-propyl-1H-Pyrazole-3-carboxamide
    • BCP34148
    • ZYUBHFQBCBGCTP-UHFFFAOYSA-N
    • Sildenafil Impurity 13
    • AKOS000136078
    • SCHEMBL1349
    • 76424-56-1
    • 4-Amino-3-n-propylpyrazole-5-carboxamide
    • 4-amino-3-n-propyl-1h-pyrazole-5-carboxamide
    • BDA42456
    • 4-amino-3-propyl-1H-pyrazole-5-carboxamide
    • MDL: MFCD01319289
    • Inchi: 1S/C7H12N4O/c1-2-3-4-5(8)6(7(9)12)11-10-4/h2-3,8H2,1H3,(H2,9,12)(H,10,11)
    • InChI Key: ZYUBHFQBCBGCTP-UHFFFAOYSA-N
    • SMILES: O=C(C1C(=C(CCC)NN=1)N)N

Computed Properties

  • Exact Mass: 168.10111102g/mol
  • Monoisotopic Mass: 168.10111102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 97.8Ų
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